4-Cyano-2-fluorobenzamide

• Molecular Formula: C8H5FN2O
• Molecular Weight: 164.14 g/mol
• IUPAC Name: 4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C8H5FN2O/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H2,11,12)
• InChI Key: DUEDRJQDBMKSBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)C(=O)N

Description

4-Cyano-2-fluorobenzamide is a useful research compound. Its molecular formula is C8H5FN2O and its molecular weight is 164.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-cyano-2-fluorobenzoic acid (500 mg, 3.0 mmol) in acetonitrile (20 ml) was added 1,1′-carbonyldiimidazole (736 mg, 4.5 mmol). The mixture was stirred at room temperature for 45 min, before addition of aqueous ammonium hydroxide solution (35%, 10 ml). The reaction mixture was stirred for 45 min and ice cold water (15 ml) was added. The precipitate was collected by filtration and dried in a vacuum oven at 60° C. for 18 h to give the title compound (292 mg).